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Compound of Interest

Compound Name: p-Tolylacetic acid

Cat. No.: B051852

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of p-Tolylacetic acid, a compound of
significant interest in various scientific and industrial fields. This document details its chemical

synonyms, physicochemical properties, synthesis protocols, and its role as a modulator of
biological pathways.

Chemical Identity and Synonyms

p-Tolylacetic acid, a substituted aromatic carboxylic acid, is known by a variety of synonyms
in chemical literature and commercial databases. A thorough understanding of these alternative
names is crucial for comprehensive literature searches and accurate identification of the
compound.
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Identifier Type

Identifier Source

Systematic Name

4-Methylphenylacetic acid IUPAC

2-(p-Tolyl)acetic acid

2-(4-methylphenyl)acetic
acid[1]

Benzeneacetic acid, 4-methyl-

[1]

Trivial Name

p-Tolylacetic acid

4-Tolylacetic acid

p-Methylphenylacetic acid[1]

CAS Registry Number

622-47-9 Chemical Abstracts Service

Molecular Formula

CoH1002

Molecular Weight

150.17 g/mol [1]

InChl Key

GXXXUZIRGXYDFP-
UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)CC(=0)O[1
]

Physicochemical Properties

The physicochemical properties of p-Tolylacetic acid are essential for its application in

synthesis, formulation, and biological studies.
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Property Value Units Conditions
Melting Point 88-94 °C

Boiling Point 265 - 267 °C

pKa 4.37 25°C

Solubility in Water 0.58 g/L 25°C
Solubility in Ethanol 136.8 g/L 25°C
LogP 2.1

Experimental Protocols for Synthesis

Several synthetic routes have been established for the preparation of p-Tolylacetic acid.
Below are detailed methodologies for two common approaches.

Synthesis via Willgerodt-Kindler Reaction

This reaction allows for the synthesis of aryl-substituted acetic acids from the corresponding
acetophenones. The process involves the formation of a thioamide intermediate, which is
subsequently hydrolyzed.

Materials:

» p-Methylacetophenone

o Sulfur

e Morpholine

e Sodium Hydroxide (NaOH)
» Hydrochloric Acid (HCI)

» Ethanol

o Diethyl ether
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Procedure:

e Thioamide Formation: In a round-bottom flask equipped with a reflux condenser, combine p-
methylacetophenone (1 equivalent), sulfur (2.5 equivalents), and morpholine (3 equivalents).

¢ Heat the mixture to reflux (approximately 130-140 °C) and maintain for 6-8 hours. The
reaction mixture will darken and become viscous.

o Hydrolysis: Cool the reaction mixture to room temperature. Add a 20% aqueous solution of
sodium hydroxide.

e Heat the mixture to reflux for an additional 4-6 hours to hydrolyze the intermediate
thiomorpholide.

o Work-up and Isolation: Cool the reaction mixture and acidify with concentrated hydrochloric
acid to a pH of 1-2.

e The crude p-Tolylacetic acid will precipitate. Collect the solid by filtration and wash with cold
water.

 Purification: Recrystallize the crude product from a suitable solvent system, such as
ethanol/water, to yield pure p-Tolylacetic acid.

Synthesis from p-Methylbenzyl Cyanide

This method involves the hydrolysis of the corresponding nitrile to the carboxylic acid.

Materials:

p-Methylbenzyl cyanide

Sulfuric acid (H2S0a)

Water

Diethyl ether

Procedure:
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e Reaction Setup: In a round-bottom flask fitted with a reflux condenser and a mechanical
stirrer, cautiously add concentrated sulfuric acid to water to prepare a dilute solution.

e Add p-methylbenzyl cyanide to the sulfuric acid solution.

e Hydrolysis: Heat the mixture to reflux with vigorous stirring for 3-4 hours. Monitor the reaction
progress by thin-layer chromatography (TLC).

o Work-up: After completion, cool the reaction mixture to room temperature and pour it onto
crushed ice.

« |solation: The p-Tolylacetic acid will precipitate. Collect the solid by filtration and wash
thoroughly with cold water.

 Purification: The crude product can be purified by recrystallization from water or an organic
solvent mixture.

Biological Activity and Signaling Pathways

p-Tolylacetic acid exhibits notable biological activity, particularly as an inhibitor of the epithelial
sodium channel (ENaC) and its involvement in the phenylacetic acid catabolic pathway in
microorganisms.

Inhibition of the Epithelial Sodium Channel (ENaC)

The epithelial sodium channel (ENaC) is a crucial regulator of sodium and water homeostasis
in various tissues. Its dysregulation is implicated in diseases such as cystic fibrosis and
hypertension. Small molecules that inhibit ENaC are of significant therapeutic interest. While
the precise binding site of p-Tolylacetic acid on ENaC has not been definitively elucidated, a
plausible mechanism involves its interaction with a conserved "acidic cleft" in the extracellular
domain of the channel. This acidic pocket is known to be an allosteric binding site for Na+ and
other modulators. The acidic nature of p-Tolylacetic acid suggests it may interact with this
region, inducing a conformational change that leads to channel inhibition and a reduction in
sodium influx.
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Caption: Proposed inhibitory mechanism of p-Tolylacetic acid on the Epithelial Sodium
Channel (ENaC).

Phenylacetic Acid Catabolic Pathway

In various bacteria, phenylacetic acid and its derivatives serve as carbon sources. The
catabolism of these compounds proceeds through a well-defined pathway. p-Tolylacetic acid,
as a substituted phenylacetic acid, is expected to enter a similar degradation pathway, likely
involving initial activation to its coenzyme A thioester, followed by ring modification and
eventual cleavage to enter central metabolism.
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Caption: Generalized Phenylacetic Acid (PAA) catabolic pathway, applicable to p-Tolylacetic
acid.

Experimental Workflow and Logical Relationships

The synthesis and analysis of p-Tolylacetic acid and its derivatives often follow a structured
workflow. The diagram below illustrates a typical experimental sequence from synthesis to

biological evaluation.
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Caption: A typical experimental workflow for the synthesis and biological evaluation of p-
Tolylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051852#synonyms-for-p-tolylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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